A retinomorphic neuron for artificial vision and iris accommodation†
Materials Horizons Pub Date: 2023-09-21 DOI: 10.1039/D3MH01036H
Abstract
The iris of an eye automatically optimizes the amount of light that strikes the retina by accommodating the intensity of ambient light. Here, we describe a retinomorphic neuron using neuromorphic photoreceptors for artificial vision and iris accommodation that mimics the biological structure and processing functions of retinal neurons for light sensing and signal transduction. The system consists of a neuromorphic photoreceptor, an electrochromic device as a light filter, and a spike-generation unit. In particular, the Au nanoparticle (NP) decorated ITO fiber photoreceptor with a well-aligned array structure is able to rely on its own light-tunable synaptic plasticity and the plasmon-enhanced light absorption. Therefore, it allows real-time feedback about light intensity, emits a higher-frequency electrical stimulus to stronger light, flash, or prolonged light illumination time, and drives the electrochromic filter to work, allowing mild light to pass through. Compared with traditional artificial irises or artificial photoreceptors, our design introduces neural pathways and neuromorphic devices, which are closer to biological functions in simulation. To our knowledge, this is the first time that a retinal neuron with neuromorphic photoreceptors has been used for artificial iris vision. Furthermore, we demonstrate direct and consensual pupillary light reflexes. The design of artificial iris vision has potential applications in biomimetic engineering, smart interaction, and visual prostheses.
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